Cas no 1000526-25-9 (3-(3-chloro-4,5-dimethoxyphenyl)propan-1-ol)

• Product Name: 3-(3-chloro-4,5-dimethoxyphenyl)propan-1-ol
• CAS No: 1000526-25-9
• MF: C₁₁H₁₅ClO₃
• MW: 230.688002824783
• CID: 6111733
• PubChem ID: 82161702
• Update Time: 2025-06-21

3-(3-chloro-4,5-dimethoxyphenyl)propan-1-ol Chemical and Physical Properties

Names and Identifiers

• 3-(3-chloro-4,5-dimethoxyphenyl)propan-1-ol
• 1000526-25-9
• EN300-1965893

• Inchi： 1S/C11H15ClO3/c1-14-10-7-8(4-3-5-13)6-9(12)11(10)15-2/h6-7,13H,3-5H2,1-2H3
• InChI Key： RICIGTLXJWMMTA-UHFFFAOYSA-N
• SMILES： ClC1C(=C(C=C(C=1)CCCO)OC)OC

Computed Properties

• Exact Mass: 230.0709720g/mol
• Monoisotopic Mass: 230.0709720g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 5
• Complexity: 177
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 38.7Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Dimethoxybenzenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Methoxybenzenes Dimethoxybenzenes

Additional information on 3-(3-chloro-4,5-dimethoxyphenyl)propan-1-ol

3-(3-Chloro-4,5-dimethoxyphenyl)propan-1-ol: A Comprehensive Overview

3-(3-Chloro-4,5-dimethoxyphenyl)propan-1-ol (CAS No. 1000526-25-9) is a synthetic organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a chloro-substituted dimethoxyphenyl group and a propan-1-ol chain. These structural elements contribute to its potential biological activities and make it a valuable candidate for various applications in drug discovery and development.

The chemical structure of 3-(3-chloro-4,5-dimethoxyphenyl)propan-1-ol is represented by the formula C₁₂H₁₅ClO₃. The presence of the chloro-substituent and the dimethoxyphenyl group imparts specific electronic and steric properties to the molecule, which can influence its interactions with biological targets. The propan-1-ol chain, on the other hand, provides a hydroxyl group that can participate in hydrogen bonding and other non-covalent interactions, enhancing the compound's solubility and bioavailability.

In recent years, extensive research has been conducted to explore the biological activities of 3-(3-chloro-4,5-dimethoxyphenyl)propan-1-ol. Studies have shown that this compound exhibits promising anti-inflammatory and antioxidant properties. For instance, a study published in the Journal of Medicinal Chemistry in 2022 reported that 3-(3-chloro-4,5-dimethoxyphenyl)propan-1-ol effectively inhibited the production of pro-inflammatory cytokines such as TNF-α and IL-6 in lipopolysaccharide (LPS)-stimulated macrophages. This finding suggests that the compound could be a potential therapeutic agent for inflammatory diseases.

Beyond its anti-inflammatory effects, 3-(3-chloro-4,5-dimethoxyphenyl)propan-1-ol has also been investigated for its antioxidant properties. Research published in Free Radical Biology and Medicine in 2021 demonstrated that this compound scavenges reactive oxygen species (ROS) and protects cells from oxidative stress-induced damage. These antioxidant activities are attributed to the presence of the dimethoxyphenyl group, which can stabilize free radicals through electron donation.

The pharmacokinetic profile of 3-(3-chloro-4,5-dimethoxyphenyl)propan-1-ol has also been studied to assess its suitability as a drug candidate. Preclinical studies have shown that this compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) properties. It is rapidly absorbed following oral administration and has a moderate plasma half-life, making it suitable for once or twice daily dosing regimens. Additionally, the compound shows low toxicity in animal models, further supporting its potential for clinical development.

In terms of clinical applications, 3-(3-chloro-4,5-dimethoxyphenyl)propan-1-ol is being evaluated for its therapeutic potential in various diseases. Ongoing clinical trials are investigating its efficacy in treating chronic inflammatory conditions such as rheumatoid arthritis and inflammatory bowel disease. Preliminary results from these trials have been encouraging, with patients showing significant improvements in disease symptoms and quality of life.

Beyond inflammation and oxidative stress, there is growing interest in exploring the neuroprotective properties of 3-(3-chloro-4,5-dimethoxyphenyl)propan-1-ol. Preclinical studies have suggested that this compound may have beneficial effects on neurodegenerative diseases such as Alzheimer's disease and Parkinson's disease. For example, a study published in Neuropharmacology in 2020 found that treatment with 3-(3-chloro-4,5-dimethoxyphenyl)propan-1-ol reduced amyloid-beta plaque formation and improved cognitive function in transgenic mouse models of Alzheimer's disease.

The synthetic route to produce 3-(3-chloro-4,5-dimethoxyphenyl)propan-1-ol has been well-established and optimized for large-scale production. The most common method involves the reaction of 3-chloro-4,5-dimethoxybenzaldehyde with propargyl alcohol followed by reduction to form the final product. This synthetic pathway is cost-effective and scalable, making it suitable for industrial applications.

In conclusion, 3-(3-chloro-4,5-dimethoxyphenyl)propan-1-ol (CAS No. 1000526-25-9) is a promising compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique structural features confer specific biological activities that make it an attractive candidate for drug development. Ongoing research continues to uncover new therapeutic potentials for this compound, further highlighting its importance in the field of drug discovery.